Cas no 2287299-82-3 (1-Cyclobutyl-3-iodobicyclo[1.1.1]pentane)

• Product Name: 1-Cyclobutyl-3-iodobicyclo[1.1.1]pentane
• CAS No: 2287299-82-3
• MF: C₉H₁₃I
• MW: 248.103995084763
• CID: 6381957
• PubChem ID: 137944511
• Update Time: 2025-05-25

1-Cyclobutyl-3-iodobicyclo[1.1.1]pentane Chemical and Physical Properties

Names and Identifiers

• 2287299-82-3
• EN300-37466793
• EN300-6761051
• 1-cyclobutyl-3-iodobicyclo[1.1.1]pentane
• 1-Cyclobutyl-3-iodobicyclo[1.1.1]pentane

• Inchi： 1S/C9H13I/c10-9-4-8(5-9,6-9)7-2-1-3-7/h7H,1-6H2
• InChI Key： HWFIQFLFFSWRHS-UHFFFAOYSA-N
• SMILES： IC12CC(C3CCC3)(C1)C2

Computed Properties

• Exact Mass: 248.00620g/mol
• Monoisotopic Mass: 248.00620g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 0Ų

Additional information on 1-Cyclobutyl-3-iodobicyclo[1.1.1]pentane

Introduction to 1-Cyclobutyl-3-Iodobicyclo[1.1.1]Pentane (CAS No: 2287299-82-3)

1-Cyclobutyl-3-iodobicyclo[1.1.1]pentane is a highly specialized organic compound with the CAS registry number 2287299-82-3. This compound belongs to the class of bicyclic compounds, characterized by its unique bicyclo[1.1.1]pentane framework, which is fused with a cyclobutyl group and an iodine atom at specific positions. The compound's structure makes it highly valuable in various fields of organic chemistry, particularly in drug discovery, materials science, and advanced synthetic methodologies.

The synthesis of 1-cyclobutyl-3-iodobicyclo[1.1.1]pentane involves a series of intricate reactions, including ring-forming processes and iodination steps, which are optimized to achieve high yields and purity. Recent advancements in catalytic methods have significantly improved the efficiency of its production, making it more accessible for research and industrial applications.

One of the most notable applications of this compound is in the field of medicinal chemistry, where its rigid bicyclic structure and iodine functionality make it an ideal candidate for exploring new drug leads. The iodine atom serves as a reactive site for further functionalization, enabling the creation of diverse bioactive molecules with potential therapeutic applications.

Moreover, bicyclo[1.1.1]pentane derivatives have gained attention in materials science due to their unique mechanical properties and potential use in designing advanced polymers and nanomaterials. The cyclobutyl substituent adds additional complexity to the molecule's geometry, further enhancing its versatility in various chemical reactions.

In terms of physical properties, 1-cyclobutyl-3-iodobicyclo[1.1.1]pentane exhibits a high melting point and moderate solubility in organic solvents, making it suitable for use in both solution-phase and solid-state reactions. Its stability under standard conditions also contributes to its practicality in large-scale chemical processes.

Recent studies have focused on the stereochemical outcomes of reactions involving this compound, particularly in asymmetric synthesis and enantioselective catalysis. Researchers have demonstrated that the bicyclic framework can act as a chiral auxiliary, facilitating the construction of complex molecular architectures with high enantiomeric excess.

The demand for bicyclo[1.1.1]pentane derivatives has been growing steadily due to their role in natural product synthesis and their ability to mimic biologically relevant structures. This has led to increased interest in exploring their interactions with biological systems, paving the way for novel drug discovery strategies.

In conclusion, cas no 2287299-82-3, or 1-cyclobutyl-3-iodobicyclo[1.1.1]pentane, stands as a testament to the ingenuity of modern organic chemistry. Its versatile structure and reactivity continue to inspire innovative research across multiple disciplines, ensuring its relevance in both academic and industrial settings for years to come.